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Compound of Interest

Compound Name: H-D-Ala-OtBu.HCl

Cat. No.: B555654 Get Quote

Essential Safety and Handling Guide for H-D-
Ala-OtBu.HCl
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the proper handling and

disposal of H-D-Ala-OtBu.HCl (D-Alanine tert-butyl ester hydrochloride). Adherence to these

procedures is vital for ensuring laboratory safety and minimizing environmental impact.

I. Hazard Identification and Personal Protective
Equipment (PPE)
H-D-Ala-OtBu.HCl is a chemical compound that requires careful handling due to its potential

hazards. It can cause skin, eye, and respiratory tract irritation[1][2]. The Safety Data Sheet

(SDS) indicates no known chronic hazards, but appropriate precautions are necessary to

mitigate acute exposure risks[3].
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Property Value

Molecular Formula C7H16ClNO2

CAS Number 59531-86-1[1][3]

Appearance White solid/crystalline powder[4][5]

Hazards
Skin Irritant (H315), Eye Irritant (H319),

Respiratory Irritant (H335)[1][2]

Recommended Personal Protective Equipment (PPE)

Proper PPE is mandatory to prevent direct contact and inhalation. The following table outlines

the required equipment for handling H-D-Ala-OtBu.HCl, based on SDS recommendations and

general laboratory safety guidelines[3][6][7][8].
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Body Part
Personal Protective
Equipment

Specifications and
Rationale

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect for

tears or holes before each use.

[6]

Eyes
Safety glasses with side

shields or goggles

Provides protection against

splashes and airborne

particles.[3][6][7]

Face Face shield

To be used in conjunction with

safety glasses or goggles,

especially when a significant

risk of splashing exists.[6]

Body Laboratory coat

A standard lab coat is required

to protect against skin contact.

[6][7]

Respiratory
NIOSH-approved dust

respirator

Required when handling the

powder outside of a certified

chemical fume hood or if dust

generation is likely. The type of

respirator should be

determined by a formal risk

assessment.[2][3]

II. Operational Plan: Step-by-Step Handling Protocol
All handling of solid H-D-Ala-OtBu.HCl should occur within a certified chemical fume hood to

minimize inhalation exposure[6].

Preparation and Engineering Controls:

Verify Engineering Controls: Ensure a certified chemical fume hood is operational before

beginning work. Use process enclosures or local exhaust ventilation to keep airborne levels

below recommended exposure limits[3].
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Gather Materials: Have all necessary equipment and reagents readily available.

Inspect PPE: Before starting, verify that all required PPE is available and in good

condition[6].

Handling the Compound:

Don PPE: Wear all PPE as detailed in the table above.

Avoid Dust Formation: Handle the solid material carefully to prevent the generation of dust.

Use appropriate tools, such as spatulas, for transferring the compound[6].

Weighing: If weighing the compound, do so within the fume hood or in an enclosure with

exhaust ventilation.

In Case of a Spill:

Evacuate the immediate area.

If the spill is small and you are trained to handle it, wear appropriate PPE, including

respiratory protection.

Carefully sweep up the solid material, avoiding dust generation, and place it into a sealed,

labeled container for disposal[6].

III. Disposal Plan: Step-by-Step Protocol
Waste containing H-D-Ala-OtBu.HCl must be disposed of in accordance with federal, state,

and local environmental control regulations[3]. As a hydrochloride salt, it is acidic and requires

neutralization before disposal[9][10].

Disposal of Unused or Waste H-D-Ala-OtBu.HCl:

Segregate Waste: Collect waste H-D-Ala-OtBu.HCl and any contaminated materials in a

designated, sealed, and properly labeled hazardous waste container.

Neutralization (for aqueous solutions):
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In a well-ventilated area, preferably a fume hood, dilute the aqueous waste solution with

water.

Slowly add a suitable base, such as sodium bicarbonate or a dilute sodium hydroxide

solution, while stirring[10].

Monitor the pH of the solution using pH paper or a pH meter. The reaction is complete

when the pH is between 6 and 8[9][10].

The neutralized solution can then be collected in a labeled container for chemical waste.

Disposal of Contaminated Materials:

Solid Waste: Items such as contaminated gloves, weigh boats, and paper towels should be

placed in a sealed bag and disposed of as solid chemical waste.

Sharps: Any contaminated sharps should be placed in a designated sharps container.

IV. Experimental Workflow and Safety Logic
The following diagram illustrates the logical flow for safely handling H-D-Ala-OtBu.HCl from

preparation to disposal.
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Caption: Logical workflow for the safe handling of H-D-Ala-OtBu.HCl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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